Cas no 5324-84-5 (1-Octanesulfonic Acid Sodium Salt)

1-Octanesulfonic Acid Sodium Salt Properties

Names and Identifiers

• Sodium octane-1-sulfonate
• 1-Octanesulfonic acid sodium salt
• Sodium 1-octanesulfonate
• Sodium 1-Octanesulfonate [Reagent for Ion-Pair Chromatography]
• Sodium 1-octanesulfonate hydrate
• 1-OCTANESULFONATE, SODIUM
• 1-Octanesulfonicacid,sodiumsaltmonohydrate
• 1-Octanesulfonic acid
• n-Octylsulfonic Acid Sodium Salt
• IPC-ALKS-8
• Sodium octanesulfonate
• 1-Octanesulfonic acid, sodium salt
• Sodium octylsulfonate
• octyl sodium sulfonate
• J46EZ5JYB3
• SODIUM OCTYL SULFONATE
• 1-octanesulfonic acid na-salt
• 1-octanesulfonate, sodium salt
• 1-Octanesulfonic acid, sodium salt (1:1)
• 1-octanesulphonate, sodium salt
• 1-octanesulphonic acid sodium salt
• octane-1-sulfonic acid sodium sal
• Octane-1-sulfonic acid sodium salt
• Sodium 1-Octanesulfonate,98.5%
• +Expand

• MDL： MFCD00007544
• InChIKey： HRQDCDQDOPSGBR-UHFFFAOYSA-M
• Inchi： 1S/C8H18O3S.Na/c1-2-3-4-5-6-7-8-12(9,10)11;/h2-8H2,1H3,(H,9,10,11);/q;+1/p-1
• SMILES： S(C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])(=O)(=O)[O-].[Na+]
• BRN： 3574241

Computed Properties

• Exact Mass: 216.08000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 7
• Heavy Atom Count: 13
• Complexity: 184
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 65.6

Experimental Properties

• LogP: 2.97290
• PSA: 65.58000
• Water Partition Coefficient: Soluble in water producing a clear and colorless solution.
• Boiling Point: >300 °C(lit.)
• Melting Point: 250-265°C
• Solubility: H2O: soluble1M at 20°C, clear, colorless
• Color/Form: Not determined
• PH: 5.5-7.5 (100g/l, H2O, 20℃)
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• Sensitiveness: Sensitive to light and humidity
• Density: 1.0840

1-Octanesulfonic Acid Sodium Salt Security Information

• WGK Germany：3
• Safety Term：S22;S24/25
• Safety Instruction： S22-S24/25
• Risk Phrases：R36/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature
• Risk Phrases： R36/38: irritating to eyes and skin.
• Signal Word：Warning
• TSCA：Yes

1-Octanesulfonic Acid Sodium Salt Customs Data

• HS CODE：29041000
• Customs Data：

  China Customs Code:

  2904100000

  Overview:

  2904100000 Derivatives containing only sulfo groups and their salts and ethyl esters.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2904100000 derivatives containing only sulpho groups, their salts and ethyl esters.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt